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Compound of Interest

Compound Name: ATD-3169

Cat. No.: B12374393 Get Quote

Essential Safety and Handling Guide for ATD-
3169
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of ATD-3169, an antibacterial agent under investigation for its activity against

Mycobacterium tuberculosis. The following procedures and data are intended to ensure the

safe and effective use of this compound in a laboratory setting.

Compound Identification and Properties
ATD-3169 is a novel antibacterial compound. A summary of its key physical and chemical

properties is provided below.
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Property Value

Chemical Name ATD-3169

CAS Number 1788105-63-4

Molecular Formula C₁₅H₁₄O₃

Appearance White Solid

Storage Temperature

Room temperature in continental US; may vary

elsewhere. Store under recommended

conditions as per the Certificate of Analysis.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling ATD-3169 to minimize exposure and

ensure personal safety.

Equipment Specification

Eye Protection Tightly fitting safety goggles.

Hand Protection Chemical impermeable gloves.

Body Protection Fire/flame resistant and impervious clothing.

Respiratory Protection
Use a full-face respirator if exposure limits are

exceeded or irritation is experienced.

Safety and Handling Procedures
Adherence to the following handling and storage protocols is essential to maintain the integrity

of the compound and the safety of laboratory personnel.

Handling:
Handle in a well-ventilated place.

Wear suitable protective clothing.
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Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Prevent fire caused by electrostatic discharge steam.

Storage:
Store the container tightly closed in a dry, cool, and well-ventilated place.

Store apart from foodstuff containers or incompatible materials.

First Aid Measures:
If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.

In case of eye contact: Rinse with pure water for at least 15 minutes. Consult a doctor.

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.

Disposal Plan
Dispose of ATD-3169 and its containers in accordance with local, regional, and national

regulations.

Product: Dispose of the substance in accordance with prevailing country, federal, state, and

local regulations.

Contaminated Packaging: Conduct recycling or disposal in accordance with prevailing

country, federal, state, and local regulations. Discharge into the environment must be

avoided.
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Experimental Protocols
The following are representative experimental protocols for the evaluation of ATD-3169's

antibacterial activity against Mycobacterium tuberculosis.

Minimum Inhibitory Concentration (MIC) Determination
This protocol is based on the agar dilution method to determine the lowest concentration of

ATD-3169 that inhibits the visible growth of M. tuberculosis.

Methodology:

Prepare ATD-3169 Stock Solution: Dissolve ATD-3169 in a suitable solvent (e.g., DMSO) to

create a high-concentration stock solution.

Prepare Agar Plates: Prepare Middlebrook 7H10 or 7H11 agar medium.

Serial Dilutions: While the agar is molten, create a series of two-fold serial dilutions of the

ATD-3169 stock solution and add them to the agar to achieve the desired final

concentrations.

Inoculum Preparation: Prepare a standardized inoculum of the M. tuberculosis strain to be

tested.

Inoculation: Inoculate the agar plates containing different concentrations of ATD-3169, as

well as a drug-free control plate.

Incubation: Incubate the plates at 37°C for 21 days.

MIC Determination: The MIC is the lowest concentration of ATD-3169 that inhibits more than

99% of the bacterial population's growth compared to the control plate.[1]

Cellular Reactive Oxygen Species (ROS) Detection
Assay
This protocol describes the use of the cell-permeant reagent 2',7'–dichlorofluorescin diacetate

(DCFDA) to measure ROS activity within M. tuberculosis upon treatment with ATD-3169.[2]
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Methodology:

Cell Culture: Grow M. tuberculosis cells to the desired density.

Staining: Stain the cells with a 20 µM DCFDA solution in a suitable buffer for 30 minutes at

37°C.

Treatment: Treat the stained cells with various concentrations of ATD-3169. Include a

positive control (e.g., treated with a known ROS inducer) and a negative control (untreated).

Incubation: Incubate the cells for the desired period (e.g., 1-6 hours).

Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence

microplate reader (excitation ~485 nm, emission ~535 nm) or a flow cytometer. The

fluorescence intensity is proportional to the level of intracellular ROS.

Mechanism of Action and Signaling Pathway
ATD-3169 enhances the production of endogenous reactive oxygen species (ROS), including

superoxide radicals, within Mycobacterium tuberculosis, leading to bacterial inhibition. The

overproduction of ROS overwhelms the bacterium's antioxidant defense mechanisms, such as

superoxide dismutase (SOD), leading to oxidative stress and cell damage.
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Mechanism of Action for ATD-3169 in M. tuberculosis.

Experimental and Disposal Workflow
The following diagram outlines the logical workflow for conducting experiments with ATD-3169
and the subsequent disposal of waste.
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Logical workflow for ATD-3169 experimentation and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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